Cas no 59434-39-8 (1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-)

1H-Pyrazole,  3,5-dimethyl-4-(1-methylpropyl)-,  (+)- structure
59434-39-8 structure
Product Name:1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-
CAS No:59434-39-8
MF:C9H16N2
MW:152.236742019653
CID:950146
PubChem ID:12289634
Update Time:2025-04-19

1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-
    • 59434-39-8
    • 4-(sec-Butyl)-3,5-dimethyl-1H-pyrazole
    • SCHEMBL21023552
    • Inchi: 1S/C9H16N2/c1-5-6(2)9-7(3)10-11-8(9)4/h6H,5H2,1-4H3,(H,10,11)
    • InChI Key: IKODTXYZHHWIPI-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(C)=N1)C(C)CC

Computed Properties

  • Exact Mass: 152.131348519g/mol
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų
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